Cas no 1308677-67-9 (5-sulfamoylpyridine-2-carboxylic acid)

• Product Name: 5-sulfamoylpyridine-2-carboxylic acid
• CAS No: 1308677-67-9
• MF: C₆H₆N₂O₄S
• MW: 202.187839984894
• CID: 4587407
• PubChem ID: 57336589
• Update Time: 2025-06-13

5-sulfamoylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-sulfamoylpyridine-2-carboxylic acid

• Inchi： 1S/C6H6N2O4S/c7-13(11,12)4-1-2-5(6(9)10)8-3-4/h1-3H,(H,9,10)(H2,7,11,12)
• InChI Key： QEYUHTHXJXUUNE-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(S(N)(=O)=O)C=C1

5-sulfamoylpyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5-sulfamoylpyridine-2-carboxylic acid

Research Brief on 5-Sulfamoylpyridine-2-Carboxylic Acid (CAS: 1308677-67-9): Recent Advances and Applications

5-Sulfamoylpyridine-2-carboxylic acid (CAS: 1308677-67-9) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile scaffold for designing enzyme inhibitors, particularly targeting carbonic anhydrases (CAs) and other metalloenzymes. This research brief synthesizes the latest findings on the compound's synthesis, biological activity, and therapeutic potential, with a focus on peer-reviewed literature published within the last three years.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-sulfamoylpyridine-2-carboxylic acid exhibits potent inhibitory activity against human carbonic anhydrase isoforms (hCA I, II, IX, and XII), with IC₅₀ values in the low nanomolar range. The compound's unique pyridine-sulfonamide structure enables selective binding to the zinc-coordinated active site of CAs, making it a promising candidate for developing anti-glaucoma, anti-cancer, and anti-obesity therapeutics. Notably, its water solubility and metabolic stability were superior to classical benzenesulfonamide inhibitors, addressing a key limitation in previous drug designs.

In synthetic chemistry, novel routes for 5-sulfamoylpyridine-2-carboxylic acid production have been optimized. A 2022 Organic Process Research & Development paper detailed a one-pot cascade reaction starting from 2-cyanopyridine, achieving an 82% yield with reduced environmental impact compared to traditional methods. The improved scalability (up to kilogram-scale) supports its industrial application as a building block for kinase inhibitors and antibiotic conjugates. Structural analogs featuring this core have shown enhanced antibacterial activity against multidrug-resistant Pseudomonas aeruginosa when coupled with β-lactam antibiotics.

Emerging applications extend to radiopharmaceuticals, where ¹⁸F-labeled derivatives of 5-sulfamoylpyridine-2-carboxylic acid are being evaluated as PET tracers for tumor hypoxia imaging. Preclinical data presented at the 2023 SNMMI Annual Meeting revealed high tumor-to-background ratios in xenograft models, attributed to the compound's preferential accumulation in CA IX-overexpressing hypoxic regions. This positions it as a potential theranostic agent for solid tumors.

Ongoing clinical-stage research (NCT05874223) is investigating oral formulations containing this moiety for diabetic nephropathy, leveraging its dual action on renal CAs and oxidative stress pathways. Phase Ib results showed a 40% reduction in albuminuria compared to placebo, with no significant adverse effects at therapeutic doses. These developments underscore the compound's expanding therapeutic relevance and the need for further structure-activity relationship studies to optimize its pharmacological profile.